Cas no 1784537-50-3 (methyl 7-chloro-1-methyl-1H-pyrrolo2,3-cpyridine-3-carboxylate)

• Product Name: methyl 7-chloro-1-methyl-1H-pyrrolo2,3-cpyridine-3-carboxylate
• CAS No: 1784537-50-3
• MF: C₁₀H₉ClN₂O₂
• MW: 224.643661260605
• MDL: MFCD28532689
• CID: 4781885
• PubChem ID: 84689410
• Update Time: 2025-06-11

methyl 7-chloro-1-methyl-1H-pyrrolo2,3-cpyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrolo[2,3-c]pyridine-3-carboxylic acid, 7-chloro-1-methyl-, methyl ester
• methyl 7-chloro-1-methyl-1H-pyrrolo2,3-cpyridine-3-carboxylate

• MDL： MFCD28532689
• Inchi： 1S/C10H9ClN2O2/c1-13-5-7(10(14)15-2)6-3-4-12-9(11)8(6)13/h3-5H,1-2H3
• InChI Key： FJCUBANGIRLDQF-UHFFFAOYSA-N
• SMILES： C1(Cl)=NC=CC2C(C(OC)=O)=CN(C)C1=2

Additional information on methyl 7-chloro-1-methyl-1H-pyrrolo2,3-cpyridine-3-carboxylate

Introduction to Methyl 7-chloro-1-methyl-1H-pyrrolo[2,3-c]pyridine-3-carboxylate (CAS No. 1784537-50-3)

Methyl 7-chloro-1-methyl-1H-pyrrolo[2,3-c]pyridine-3-carboxylate, identified by its CAS number 1784537-50-3, is a significant compound in the realm of pharmaceutical chemistry and drug discovery. This heterocyclic molecule belongs to the pyrrolopyridine class, which has garnered considerable attention due to its diverse biological activities and potential therapeutic applications.

The structure of methyl 7-chloro-1-methyl-1H-pyrrolo[2,3-c]pyridine-3-carboxylate features a fused ring system consisting of a pyrrole ring and a pyridine ring, with a carboxylate ester group at the 3-position and a chloro substituent at the 7-position. The presence of these functional groups makes it a versatile scaffold for further chemical modifications and biological evaluations.

In recent years, there has been a surge in research focusing on pyrrolopyridine derivatives due to their demonstrated efficacy in various pharmacological contexts. These compounds have shown promise as inhibitors of kinases, particularly in the treatment of cancer and inflammatory diseases. The 7-chloro substituent in this molecule is particularly noteworthy, as it can enhance the binding affinity to target proteins by increasing electronic and steric interactions.

One of the most compelling aspects of methyl 7-chloro-1-methyl-1H-pyrrolo[2,3-c]pyridine-3-carboxylate is its potential as a lead compound for drug development. Researchers have leveraged its scaffold to design novel molecules with improved pharmacokinetic properties and reduced toxicity. For instance, studies have highlighted its ability to modulate the activity of Janus kinases (JAKs), which are crucial in immune responses and have been implicated in autoimmune disorders.

The methyl group at the 1-position of the pyrrole ring contributes to the overall stability and reactivity of the molecule, allowing for further derivatization through various synthetic routes. This flexibility has enabled chemists to explore a wide range of analogs, each with unique properties that can be optimized for specific therapeutic targets.

Recent advancements in computational chemistry have further accelerated the discovery process for compounds like methyl 7-chloro-1-methyl-1H-pyrrolo[2,3-c]pyridine-3-carboxylate. Molecular docking studies have been instrumental in predicting binding modes and affinities to biological targets, thereby guiding experimental design. These simulations have revealed that the chloro and methyl substituents play critical roles in interactions with proteins, suggesting that fine-tuning these groups could lead to more potent and selective drugs.

In addition to its potential in oncology, methyl 7-chloro-1-methyl-1H-pyrrolo[2,3-c]pyridine-3-carboxylate has shown promise in addressing neurological disorders. Preliminary studies suggest that it may interact with receptors involved in neurotransmitter signaling, offering a novel approach to treating conditions such as Alzheimer's disease and Parkinson's disease. The ability of this compound to cross the blood-brain barrier is an encouraging finding, as many pharmacological agents struggle with this challenge.

The synthesis of methyl 7-chloro-1-methyl-1H-pyrrolo[2,3-c]pyridine-3-carboxylate involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic pathways include cyclization reactions followed by functional group transformations such as esterification and chlorination. Advances in green chemistry have also influenced these processes, with efforts focused on minimizing waste and improving sustainability.

Evaluation of the pharmacological properties of methyl 7-chloro-1-methyl-1H-pyrrolo[2,3-c]pyridine-3-carboxylate has been conducted through both in vitro and in vivo studies. In vitro assays have demonstrated its inhibitory effects on various enzymes and receptors, while animal models have provided insights into its behavioral effects and potential side effects. These studies collectively contribute to a comprehensive understanding of its therapeutic potential.

The future prospects for methyl 7-chloro-1-methyl-1H-pyrrolo[2,3-c]pyridine-3-carboxylate are promising, with ongoing research aimed at identifying new applications and improving existing ones. Collaborative efforts between academic institutions and pharmaceutical companies are likely to drive innovation in this field. As our understanding of molecular interactions continues to evolve, compounds like this are poised to play a pivotal role in next-generation therapeutics.